1-Amino-2,2-dimethylcyclopentanecarboxylic acid

• IUPAC Name: 1-amino-2,2-dimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C8H15NO2/c1-7(2)4-3-5-8(7,9)6(10)11/h3-5,9H2,1-2H3,(H,10,11)
• InChI Key: YNONXTJHHDSTPN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(C(=O)O)N)C
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• CAS No.: 889941-89-3

Description

1-Amino-2,2-dimethylcyclopentanecarboxylic acid is a chemical compound with the molecular formula C8H15NO2 and a molecular weight of 157.21. It is also known by the synonym 2,2-dimethylcycloleucine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO2/c1-7(2)4-3-5-8(7,9)6(10)11/h3-5,9H2,1-2H3,(H,10,11). This provides a detailed representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 157.21. The compound’s pKa and pKb values can be calculated, and it has been noted that all monoamino-monocarboxylic amino acids have nearly about pKa and pkb values.

Scientific Research Applications

Synthesis and Structural Analogues

The synthesis of 1-amino-2-hydroxycyclopentanecarboxylic acid, a potential structural analog of natural amino acids serine and threonine, highlights the compound's relevance in exploring structural similarities with natural amino acids. This compound also shares structural features with established antitumor agents, suggesting its potential in drug development for cancer treatment (Huddle & Skinner, 1971).

Conformational Studies

Research on peptides containing 1-aminocyclopentanecarboxylic acid (Acc5) has provided insights into their conformational behavior. For instance, a protected homodipeptide of Acc5 exhibited a β-turn conformation in solution and a type III β-turn conformation in the solid state, suggesting its utility in studying peptide folding and stability (Bardi et al., 1986).

Potential in Cancer Detection

Carboxyl-labeled 11C-1-aminocyclopentanecarboxylic acid (11C-ACPC) has been developed as a potential tumor-localizing agent. Its synthesis and the results from animal studies indicate its applicability in detecting cancer via nuclear medicine scanning techniques, presenting a non-invasive method for cancer diagnosis (Hayes et al., 1976).

Biochemical Studies

Biochemical investigations into 1-aminocyclopentanecarboxylic acid (ACPC) have explored its effects on cellular respiration and amino acid metabolism. Despite its structural uniqueness, ACPC did not interfere with the respiration of rat tissues nor react with enzymes like decarboxylases, transaminases, and amino acid oxidases, suggesting its biochemical inertness and potential as a biochemically stable compound for further studies (Berlinguet et al., 1962).

Safety and Hazards

The safety data sheet for 1-Amino-2,2-dimethylcyclopentanecarboxylic acid indicates that it is toxic if swallowed. It is recommended to wash face, hands, and any exposed skin thoroughly after handling and not to eat, drink, or smoke when using this product.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 1-Amino-2,2-dimethylcyclopentanecarboxylic acid are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Future research should consider factors such as pH, temperature, and the presence of other molecules.